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Compound of Interest

Compound Name: BMS-200

Cat. No.: B13848474

For researchers, scientists, and drug development professionals handling BMS-200, a potent
PD-1/PD-L1 interaction inhibitor, ensuring its proper disposal is a critical aspect of laboratory
safety and environmental responsibility. Adherence to established protocols minimizes risks to
personnel and prevents the release of this compound into the ecosystem, where it can be very
toxic to aquatic life with long-lasting effects[1].

Hazard Profile of BMS-200

Understanding the hazard profile of BMS-200 is the first step in its safe management. The
compound is classified as harmful if swallowed and poses a significant danger to aquatic
environments[1].

Hazard Classification Description GHS Code
Acute Oral Toxicity Harmful if swallowed. H302
Acute Aquatic Toxicity Very toxic to aquatic life. H400

) ] o Very toxic to aquatic life with
Chronic Aquatic Toxicity ] H410
long lasting effects.

Data sourced from the BMS-200 Safety Data Sheet[1]

Procedural Guidance for Disposal
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The primary directive for the disposal of BMS-200 is to entrust it to an approved waste disposal
plant[1]. This ensures that the compound is managed and neutralized in a controlled and
compliant manner. Do not dispose of BMS-200 down the drain or in regular solid waste
streams.

Key Disposal Steps:

e Segregation: Isolate waste containing BMS-200 from other laboratory waste streams. This
includes contaminated labware, personal protective equipment (PPE), and unused product.

o Labeling: Clearly label the waste container as "Hazardous Waste: BMS-200" and include
relevant hazard symbols.

o Containment: Use a designated, sealed, and non-reactive container for collecting BMS-200
waste.

» Collection of Spillage: In the event of a spill, collect the spillage to prevent environmental
release[1].

» Professional Disposal: Arrange for the collection and disposal of the waste by a licensed
hazardous waste management company.

Below is a logical workflow for the proper disposal of BMS-200.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b13848474?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC22935.html
https://www.benchchem.com/product/b13848474?utm_src=pdf-body
https://www.benchchem.com/product/b13848474?utm_src=pdf-body
https://www.benchchem.com/product/b13848474?utm_src=pdf-body
https://www.benchchem.com/product/b13848474?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC22935.html
https://www.benchchem.com/product/b13848474?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13848474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Segregate BMS-200 Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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